3-(Benzenesulfinyl)-1,1,1-trifluoropropan-2-ol

• Molecular Formula: C9H9F3O2S
• Molecular Weight: 238.23 g/mol
• IUPAC Name: 3-(benzenesulfinyl)-1,1,1-trifluoropropan-2-ol
• InChI: InChI=1S/C9H9F3O2S/c10-9(11,12)8(13)6-15(14)7-4-2-1-3-5-7/h1-5,8,13H,6H2
• InChI Key: ITZXIJLICBNNSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)CC(C(F)(F)F)O
• CAS No.: 106181-90-2

Description

3-(Benzenesulfinyl)-1,1,1-trifluoropropan-2-ol is an organic compound characterized by the presence of a benzenesulfinyl group attached to a trifluoropropanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzenesulfinyl)-1,1,1-trifluoropropan-2-ol typically involves the reaction of benzenesulfinyl chloride with a trifluoropropanol derivative under controlled conditions. One common method includes the use of a base such as sodium hydroxide to facilitate the reaction. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure the stability of the intermediate products .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis, where the reactants are continuously fed into a reactor and the product is continuously removed. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(Benzenesulfinyl)-1,1,1-trifluoropropan-2-ol can undergo various types of chemical reactions, including:

Oxidation: The benzenesulfinyl group can be oxidized to form benzenesulfonyl derivatives.

Reduction: The compound can be reduced to form benzenesulfide derivatives.

Substitution: The trifluoropropanol moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed.

Major Products Formed

Oxidation: Benzenesulfonyl derivatives.

Reduction: Benzenesulfide derivatives.

Substitution: Various substituted trifluoropropanol derivatives.

Scientific Research Applications

3-(Benzenesulfinyl)-1,1,1-trifluoropropan-2-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the formation of sulfoxides and sulfones.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of carbonic anhydrase enzymes.

Medicine: Explored for its potential therapeutic applications, including as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Industry: Utilized in the production of specialty chemicals and materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-(Benzenesulfinyl)-1,1,1-trifluoropropan-2-ol involves its interaction with specific molecular targets, such as enzymes. For example, it can inhibit carbonic anhydrase enzymes by binding to the active site and preventing the enzyme from catalyzing its normal reaction. This inhibition can lead to a decrease in the proliferation of cancer cells, making it a potential anticancer agent .

Comparison with Similar Compounds

Similar Compounds

Benzenesulfinyl Chloride: A precursor in the synthesis of 3-(Benzenesulfinyl)-1,1,1-trifluoropropan-2-ol.

Benzenesulfonyl Chloride: Similar in structure but with a sulfonyl group instead of a sulfinyl group.

Trifluoropropanol: The alcohol component of the compound.

Uniqueness

This compound is unique due to the presence of both a benzenesulfinyl group and a trifluoropropanol moiety. This combination imparts distinct chemical properties, such as increased reactivity and potential for forming stable intermediates in various reactions .